Cas no 1804632-45-8 (Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804632-45-8
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4860399
• Update Time: 2025-05-24

Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)6-5(8(11)12)2-4(3-13)7(10)14-6/h2,8H,1H3
• InChI Key： DJZXTPMZJAEJMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate

Research Briefing on Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS: 1804632-45-8)

Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS: 1804632-45-8) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in the development of novel therapeutics, making it a focal point for researchers in medicinal chemistry.

The structural uniqueness of Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate lies in its multifunctional groups, including the bromo, cyano, and difluoromethyl substituents. These functional groups contribute to its reactivity and versatility in chemical transformations, enabling the synthesis of complex heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, showcasing its role in addressing drug-resistant cancers.

Recent advancements in synthetic methodologies have further optimized the production and application of this compound. For instance, a 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate, emphasizing its industrial viability. The study also highlighted the compound's stability under various conditions, which is crucial for large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate has been investigated for its direct biological activities. Preliminary in vitro studies suggest that it exhibits moderate antimicrobial properties against Gram-positive bacteria, as reported in a 2023 Bioorganic & Medicinal Chemistry Letters article. These findings open new avenues for its use in antimicrobial drug development, particularly in the era of increasing antibiotic resistance.

Looking ahead, the research community anticipates further exploration of Methyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-carboxylate in drug discovery pipelines. Its dual role as a synthetic intermediate and a potential bioactive agent positions it as a valuable asset in the development of next-generation pharmaceuticals. Future studies are expected to delve deeper into its mechanistic pathways and therapeutic applications, solidifying its place in the chemical biology and medicinal chemistry landscape.